scriptene
scriptene
Brand Name:
Vulcanchem
CAS No.:
121135-53-3
VCID:
VC0038973
InChI:
InChI=1S/C20H24N9O9P/c1-10-5-28(20(32)25-18(10)30)15-4-12(26-27-21)13(38-15)7-36-39(33,34)35-6-11-2-3-14(37-11)29-9-24-16-17(29)22-8-23-19(16)31/h5,8-9,11-15H,2-4,6-7H2,1H3,(H,33,34)(H,22,23,31)(H,25,30,32)/t11-,12-,13+,14+,15+/m0/s1
SMILES:
CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OCC3CCC(O3)N4C=NC5=C4NC=NC5=O)N=[N+]=[N-]
Molecular Formula:
C20H24N9O9P
Molecular Weight:
565.4 g/mol
scriptene
CAS No.: 121135-53-3
Main Products
VCID: VC0038973
Molecular Formula: C20H24N9O9P
Molecular Weight: 565.4 g/mol
| CAS No. | 121135-53-3 |
|---|---|
| Product Name | scriptene |
| Molecular Formula | C20H24N9O9P |
| Molecular Weight | 565.4 g/mol |
| IUPAC Name | [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl [(2S,5R)-5-(6-oxo-3H-purin-9-yl)oxolan-2-yl]methyl hydrogen phosphate |
| Standard InChI | InChI=1S/C20H24N9O9P/c1-10-5-28(20(32)25-18(10)30)15-4-12(26-27-21)13(38-15)7-36-39(33,34)35-6-11-2-3-14(37-11)29-9-24-16-17(29)22-8-23-19(16)31/h5,8-9,11-15H,2-4,6-7H2,1H3,(H,33,34)(H,22,23,31)(H,25,30,32)/t11-,12-,13+,14+,15+/m0/s1 |
| Standard InChIKey | XURFYCWNUGWGDL-VQJWOFKYSA-N |
| Isomeric SMILES | CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)COP(=O)(O)OC[C@@H]3CC[C@@H](O3)N4C=NC5=C4NC=NC5=O)N=[N+]=[N-] |
| SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OCC3CCC(O3)N4C=NC5=C4NC=NC5=O)N=[N+]=[N-] |
| Canonical SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OCC3CCC(O3)N4C=NC5=C4NC=NC5=O)N=[N+]=[N-] |
| PubChem Compound | 158439 |
| Last Modified | Nov 09 2021 |
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